Cas no 1324189-38-9 (2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine)
2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
- F6064-0547
- 5-(1-((5-methylthiophen-2-yl)sulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole
- 5-[1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl]-3-pyrimidin-2-yl-1,2,4-oxadiazole
- AKOS024530562
- 1324189-38-9
- 2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
-
- Inchi: 1S/C14H13N5O3S2/c1-9-3-4-11(23-9)24(20,21)19-7-10(8-19)14-17-13(18-22-14)12-15-5-2-6-16-12/h2-6,10H,7-8H2,1H3
- InChI Key: WNENLMUTETZMRQ-UHFFFAOYSA-N
- SMILES: S(C1=CC=C(C)S1)(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)(=O)=O
Computed Properties
- Exact Mass: 363.04598164g/mol
- Monoisotopic Mass: 363.04598164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 139Ų
2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-0547-2μmol |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-5μmol |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-10μmol |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-20μmol |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-1mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-2mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-3mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-4mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-5mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-0547-10mg |
2-(5-{1-[(5-methylthiophen-2-yl)sulfonyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine |
1324189-38-9 | 10mg |
$79.0 | 2023-09-09 |
2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine
2-(5-{1-(5-Methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-Oxadiazol-3-yl)Pyrimidine: A Comprehensive Overview
The compound 2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine (CAS No. 1324189-38-9) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule is composed of a pyrimidine ring fused with a 1,2,4-oxadiazole moiety, which is further substituted with a sulfonylazetidine group. This combination of functional groups endows the compound with diverse chemical properties and biological interactions.
Recent studies have highlighted the importance of heterocyclic compounds like pyrimidine and oxadiazole in drug discovery. Pyrimidine derivatives are known for their role in nucleic acid synthesis and are often used as building blocks in antiviral and anticancer agents. Similarly, oxadiazole rings are valuable due to their ability to act as hydrogen bond acceptors, enhancing the bioavailability and stability of drug candidates. The integration of these moieties in the structure of 2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine makes it a compelling candidate for further exploration in therapeutic applications.
The sulfonyl group attached to the azetidine ring plays a crucial role in modulating the physicochemical properties of the compound. Sulfonyl groups are known to increase lipophilicity and improve metabolic stability, which are desirable traits for drug molecules. Additionally, the presence of a methylthiophene substituent introduces electron-donating effects, potentially influencing the electronic environment of the molecule and its interactions with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with various protein targets. For instance, molecular docking studies have revealed that 2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-y}... (CAS No. 1324189-38-) exhibits strong binding to kinase enzymes, suggesting its potential as an inhibitor in kinase-related diseases such as cancer and inflammatory disorders.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent introduction of the sulfonylazetidine group via nucleophilic substitution or coupling reactions. The optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.
In terms of pharmacokinetics, preliminary studies indicate that 2-(5-{1-(5-methylthiophen...) (CAS No. 1324189-) demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature facilitates its passage through biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. These properties make it an attractive candidate for further preclinical testing.
Moreover, recent research has explored the potential of this compound as a modulator of ion channels and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a lead compound for drug development across multiple therapeutic areas.
In conclusion, 2-(5-{1-(5-methylthiophen...) (CAS No. 1324189-) represents a promising advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in the development of novel therapeutics. As research continues to unravel its full potential, this compound is expected to contribute significantly to the field of drug discovery.
1324189-38-9 (2-(5-{1-(5-methylthiophen-2-yl)sulfonylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)